![molecular formula C5H10ClNO3S B074487 3-[(2-Chloroethyl)sulfonyl]propanamide CAS No. 1562-40-9](/img/structure/B74487.png)
3-[(2-Chloroethyl)sulfonyl]propanamide
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Overview
Description
3-[(2-Chloroethyl)sulfonyl]propanamide, commonly known as CEP, is an organic compound that is widely used in scientific research. It is a versatile compound with a wide range of applications, from the synthesis of novel compounds to the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Molecular Analysis
3-[(2-Chloroethyl)sulfonyl]propanamide, a sulfonamide compound, has been synthesized and characterized through various spectroscopic techniques including FT-IR, 1H-NMR, 13C-NMR, UV–vis, and X-Ray single crystal determination. Computational methods like Density Functional Theory (DFT) have been utilized for molecular geometry, vibrational frequencies, 1H and 13C-NMR chemical shifts, and absorption wavelengths analysis, affirming the correlation between calculated results and experimental values. Molecular Electrostatic Potential (MEP), Natural Bond Orbital (NBO), Frontier Molecular Orbital (FMO) analysis, and other molecular properties have been computed, offering insights into the compound's structural and electronic characteristics (Durgun et al., 2016).
Pharmaceutical and Drug Design Relevance
Derivatives of this compound have been explored for potential pharmaceutical applications. For instance, a series of heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives were synthesized and evaluated as drug candidates for Alzheimer’s disease. The enzyme inhibition activity against acetylcholinesterase (AChE) and hemolytic activity of these compounds were studied, marking the substance's significance in medicinal chemistry and drug design (Rehman et al., 2018).
Quantum Chemical Studies and Drug Efficacy
Quantum chemical studies on compounds like this compound derivatives, such as bicalutamide, have shed light on their potential in treating diseases like prostate cancer. These studies involve evaluating steric energy, visualizing excited state properties, and calculating energies associated with bonded and non-bonded interactions, providing a deep understanding of the drug's interaction at the molecular level (Otuokere & Amaku, 2015).
Mechanochemistry in Drug Synthesis
The use of mechanochemistry for the synthesis of pharmaceutically relevant sulfonyl-(thio)ureas, including known anti-diabetic drugs like tolbutamide, chlorpropamide, and glibenclamide, has been demonstrated. This method offers a novel approach to drug synthesis, potentially improving the efficiency and environmental impact of pharmaceutical production (Tan et al., 2014).
Safety and Hazards
properties
IUPAC Name |
3-(2-chloroethylsulfonyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10ClNO3S/c6-2-4-11(9,10)3-1-5(7)8/h1-4H2,(H2,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWTOTNHGSMIASZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CS(=O)(=O)CCCl)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397337 |
Source
|
Record name | 3-[(2-chloroethyl)sulfonyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10397337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1562-40-9 |
Source
|
Record name | 3-[(2-chloroethyl)sulfonyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10397337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Propanamide,3-[(2-chloroethyl)sulfonyl]- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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